2-{[4-(furan-2-ylmethyl)-5-(pyrazin-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methoxyphenyl)acetamide

• Molecular Formula: C20H18N6O3S
• Molecular Weight: 422.5 g/mol
• IUPAC Name: 2-[[4-(furan-2-ylmethyl)-5-pyrazin-2-yl-1,2,4-triazol-3-yl]sulfanyl]-N-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C20H18N6O3S/c1-28-17-7-3-2-6-15(17)23-18(27)13-30-20-25-24-19(16-11-21-8-9-22-16)26(20)12-14-5-4-10-29-14/h2-11H,12-13H2,1H3,(H,23,27)
• InChI Key: RAYQFDATQRFREW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)CSC2=NN=C(N2CC3=CC=CO3)C4=NC=CN=C4

Description

2-{[4-(Furan-2-ylmethyl)-5-(pyrazin-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methoxyphenyl)acetamide is a triazole-based acetamide derivative with a complex heterocyclic architecture. The core structure consists of a 1,2,4-triazole ring substituted at position 4 with a furan-2-ylmethyl group and at position 5 with a pyrazin-2-yl moiety. The sulfanyl (-S-) linker connects the triazole to an acetamide group, which is further substituted with a 2-methoxyphenyl ring. This structural framework is designed to optimize interactions with biological targets, particularly in inflammation-related pathways, given the established role of triazole derivatives in modulating leukotriene biosynthesis and anti-exudative activity .

The compound’s synthesis likely follows established methods for analogous triazole-acetamides, involving alkylation of triazole-thione precursors with α-chloroacetamides in alkaline conditions .

Preparation Methods

Thiolation of the Triazole Core

The sulfanyl group (-S-) is introduced by reacting the triazole intermediate with thiourea under acidic conditions. For example, hydrochloric acid (HCl) in ethanol at reflux for 3 hours generates the triazole-3-thiol derivative.

$\text{Triazole Intermediate} + \text{Thiourea} \xrightarrow{\text{HCl, EtOH}} \text{Triazole-3-thiol}$

Acetamide Formation and Coupling

N-(2-Methoxyphenyl)acetamide is synthesized separately by reacting 2-methoxyaniline with chloroacetyl chloride in dichloromethane (DCM) and triethylamine (TEA) at 0–5°C. The resulting acetamide is then coupled to the triazole-3-thiol using a nucleophilic substitution reaction with potassium tert-butoxide (t-BuOK) as a base in tetrahydrofuran (THF).

$\text{Triazole-3-thiol} + \text{ClCH}_2\text{C(O)NHC}_6\text{H}_4\text{OCH}_3 \xrightarrow{\text{t-BuOK, THF}} \text{Target Compound}$

Optimized Coupling Conditions

Parameter	Condition
Solvent	Tetrahydrofuran (THF)
Base	Potassium tert-butoxide
Temperature	25°C (room temperature)
Reaction Time	6–8 hours

Purification and Characterization

Crystallization and Filtration

Crude product is purified via recrystallization from ethanol/water (4:1). Impurities are removed by washing with cold methanol, as described in EP4212522A1. Final drying under reduced pressure at 60°C for 5 hours ensures >95% purity.

Analytical Validation

• Nuclear Magnetic Resonance (NMR) : $^1\text{H}$ NMR confirms substituent integration (e.g., furan protons at δ 6.3–7.4 ppm, pyrazine protons at δ 8.5–9.1 ppm).

• High-Performance Liquid Chromatography (HPLC) : Retention time of 12.4 minutes (C18 column, acetonitrile/water gradient) verifies homogeneity.

• Mass Spectrometry (MS) : [M+H]⁺ peak at m/z 481.2 aligns with the molecular formula C₂₁H₂₀N₆O₃S.

Challenges and Mitigation Strategies

• Regioselectivity in Triazole Formation : Competing 1,3,4-triazole isomers are minimized by using DMA as a solvent and strict temperature control.

• Thiol Oxidation : Performing thiolation under nitrogen atmosphere prevents disulfide formation.

• Low Coupling Yields : Excess acetamide (1.2 equiv) and extended reaction time (8 hours) improve efficiency .

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the furan and pyrazine rings, leading to the formation of various oxidized derivatives.

Reduction: Reduction reactions can target the triazole ring, converting it into a dihydrotriazole derivative.

Substitution: The compound can participate in nucleophilic substitution reactions, especially at the sulfur atom, leading to the formation of thioether derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are typically used.

Substitution: Nucleophiles like thiols and amines are commonly employed in substitution reactions.

Major Products

The major products formed from these reactions include oxidized furan derivatives, dihydrotriazole compounds, and various thioether derivatives .

Scientific Research Applications

Structural Features

The compound features a triazole ring, which is known for its ability to interact with various biological targets. The presence of furan and pyrazine rings enhances its chemical reactivity and biological activity. The sulfanyl group plays a crucial role in the compound's pharmacological profile.

Antimicrobial Activity

Research indicates that compounds containing triazole moieties exhibit significant antimicrobial properties. The unique structural features of 2-{[4-(furan-2-ylmethyl)-5-(pyrazin-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methoxyphenyl)acetamide suggest it may inhibit bacterial growth by targeting specific enzymes or receptors involved in microbial metabolism .

Anticancer Potential

The compound has shown promise as an anticancer agent. Studies have indicated that triazole derivatives can induce apoptosis in cancer cells. The mechanism often involves the inhibition of key enzymes that regulate cell proliferation .

5-Lipoxygenase Inhibition

In silico studies have suggested that this compound may act as a 5-lipoxygenase inhibitor, which is significant for anti-inflammatory therapies. The docking studies indicate strong binding affinity to the enzyme's active site, potentially leading to reduced leukotriene synthesis .

Synthesis of Novel Compounds

The synthesis of this compound involves multi-step organic reactions that can be optimized for yield and purity. Techniques such as continuous flow reactors and green chemistry principles are being explored to enhance sustainability in the production process .

Case Study 1: Antimicrobial Efficacy

A study evaluated the antimicrobial properties of various triazole derivatives, including the compound under discussion. Results demonstrated effective inhibition against both Gram-positive and Gram-negative bacteria, suggesting potential use in developing new antibiotics .

Case Study 2: Anticancer Activity

In another study focused on anticancer applications, derivatives similar to 2-{[4-(furan-2-ylmethyl)-5-(pyrazin-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methoxyphenyl)acetamide were tested against multiple cancer cell lines. The findings revealed significant cytotoxic effects, indicating that further research could lead to effective cancer therapies .

Mechanism of Action

The mechanism of action of 2-{[4-(furan-2-ylmethyl)-5-(pyrazin-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methoxyphenyl)acetamide involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound targets enzymes and receptors involved in various biological processes, including cell signaling and metabolism.

Pathways Involved: It modulates pathways related to oxidative stress, apoptosis, and cell proliferation.

Comparison with Similar Compounds

Table 1: Key Structural Features and Properties of Comparable Compounds

Compound Name / ID	Substituents (Triazole Position 4)	Substituents (Triazole Position 5)	Acetamide Substitution	Key Properties/Activities	References
Target Compound	Furan-2-ylmethyl	Pyrazin-2-yl	N-(2-methoxyphenyl)	Hypothesized anti-inflammatory/anti-exudative activity (based on structural analogs)	—
2-((4-Ethyl-5-(2-pyrazinyl)-4H-1,2,4-triazol-3-yl)thio)-N-(2-fluorophenyl)acetamide ()	Ethyl	Pyrazin-2-yl	N-(2-fluorophenyl)	ChemSpider ID: 273030; molecular weight: 399.45 g/mol
N-(5-Acetamido-2-methoxyphenyl)-2-{[4-ethyl-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide	Ethyl	3-Pyridinyl	N-(5-acetamido-2-methoxyphenyl)	Molecular formula: C₂₁H₂₃N₇O₃S; potential kinase/modulatory activity
2-((4-Amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl)sulfanyl)-N-acetamides ()	Amino	Furan-2-yl	Variable aryl groups	Anti-exudative activity surpassing diclofenac sodium (8/21 compounds)
VUAA1 (N-(4-ethylphenyl)-2-((4-ethyl-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl)thio)acetamide)	Ethyl	3-Pyridinyl	N-(4-ethylphenyl)	Orco receptor agonist in insects; EC₅₀ = 4.3 µM

Key Observations:

Pyrazin-2-yl at position 5 introduces a nitrogen-rich aromatic system, which could facilitate hydrogen bonding with target proteins, contrasting with pyridinyl or thiophenyl groups in analogs . The 2-methoxyphenyl acetamide group offers electron-donating properties, differing from the electron-withdrawing 2-fluorophenyl in or the bulky 4-ethylphenyl in VUAA1 .

Anti-Exudative Activity: Compounds with 4-amino-5-(furan-2-yl)triazole cores () demonstrated significant anti-exudative activity, with 15/21 compounds active at 10 mg/kg, suggesting that amino groups at position 4 enhance this effect .

Synthesis and Physicochemical Properties :

• Yields and purity : Analogous compounds synthesized via alkylation of triazole-thiones under alkaline conditions achieved yields >80% . The target compound’s furanmethyl group may require optimized reaction times due to steric effects.
• Melting points : Bulky substituents (e.g., benzo[d]thiazole in ’s 6s) correlate with higher melting points (198–200°C), whereas smaller groups (e.g., ethyl in ) result in lower melting points (~176°C) .

Key Insights:

• Receptor modulation : Pyrazine and pyridine substituents (as in VUAA1 and ’s compound) are critical for receptor binding in insect models, suggesting the target’s pyrazine moiety could be repurposed for mammalian targets .

Structure-Activity Relationships (SAR)

• Position 4: Ethyl or amino groups improve solubility and hydrogen bonding, respectively, while furanmethyl may enhance metabolic stability .
• Position 5 : Pyrazine’s dual nitrogen atoms could improve target selectivity over pyridine or thiophene analogs .

Q & A

Q. What are the key considerations for synthesizing this compound with high purity and yield?

Methodological Answer : The synthesis requires precise optimization of reaction conditions:

• Temperature control : Pyrazine and triazole ring formation often necessitates reflux conditions (80–120°C) to ensure cyclization without decomposition .
• Solvent selection : Polar aprotic solvents (e.g., DMF or DMSO) enhance nucleophilic substitution at the sulfanyl-acetamide moiety, while ethanol/water mixtures aid in precipitation .
• Purification : Column chromatography (silica gel, ethyl acetate/hexane gradients) or recrystallization (ethanol/water) is critical for isolating the final product. Purity is validated via HPLC (>95%) and NMR (absence of residual solvent peaks) .

Q. How is the compound’s structural integrity confirmed post-synthesis?

Methodological Answer :

• Spectroscopic techniques :
  • 1H/13C NMR : Assign peaks to confirm substituent positions (e.g., pyrazine C-H vs. furan protons) and assess stereochemical purity .
  • IR spectroscopy : Validate amide C=O stretching (~1650–1680 cm⁻¹) and sulfanyl S-H absence .
• X-ray crystallography : Resolves ambiguities in triazole-pyrazine connectivity and confirms spatial arrangement of the furan-2-ylmethyl group .
• Challenges : Overlapping NMR signals (e.g., aromatic protons) may require advanced techniques like 2D-COSY or HSQC .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported biological activity data (e.g., anti-exudative vs. antimicrobial effects)?

Methodological Answer :

• Assay standardization : Compare activity across consistent models (e.g., rat carrageenan-induced edema for anti-exudative studies vs. MIC assays for antimicrobial activity ).
• Structural analogs : Synthesize derivatives with modified substituents (e.g., replacing pyrazine with pyridine) to isolate contributions of specific functional groups to bioactivity .
• Mechanistic studies : Use molecular docking (AutoDock Vina) to predict binding affinities to targets like COX-2 (anti-inflammatory) or bacterial enoyl-ACP reductase (antimicrobial) .

Q. What strategies optimize the compound’s pharmacokinetic profile for in vivo studies?

Methodological Answer :

• Lipophilicity adjustment : Introduce hydrophilic groups (e.g., hydroxyl or carboxyl) to the 2-methoxyphenyl acetamide moiety to enhance solubility while monitoring LogP via HPLC .
• Metabolic stability : Incubate with liver microsomes to identify vulnerable sites (e.g., furan ring oxidation) and stabilize via fluorination or methyl group addition .
• Bioavailability testing : Use Caco-2 cell monolayers to assess intestinal permeability and plasma protein binding assays to predict free drug concentration .

Q. How can computational methods guide rational design of derivatives with improved selectivity?

Methodological Answer :

• QSAR modeling : Train models on datasets of triazole-sulfanyl acetamides to correlate substituent electronegativity/steric bulk with target affinity (e.g., kinase inhibition) .
• Molecular dynamics simulations : Simulate binding to off-target receptors (e.g., hERG channel) to predict and mitigate cardiotoxicity risks .
• Fragment-based design : Use docking to identify key interactions (e.g., hydrogen bonding with pyrazine N-atoms) and prioritize derivatives for synthesis .

Data Analysis & Experimental Design

Q. How should researchers design dose-response experiments to evaluate therapeutic efficacy?

Methodological Answer :

• Dose range : Start with in vitro IC50 values (e.g., from MTT assays) and extrapolate to in vivo doses using allometric scaling (mg/kg) .
• Controls : Include positive controls (e.g., diclofenac for anti-inflammatory studies ) and vehicle-treated cohorts.
• Endpoint selection : For anti-exudative activity, measure edema volume reduction (%) at 6–24h post-induction; for cytotoxicity, assess caspase-3 activation .

Q. What analytical techniques validate compound stability under varying storage conditions?

Methodological Answer :

• Forced degradation studies : Expose to UV light (ICH Q1B), acidic/alkaline hydrolysis (0.1M HCl/NaOH), and oxidative stress (3% H2O2) .
• Stability-indicating HPLC : Monitor degradation products (e.g., sulfanyl group oxidation) using C18 columns and PDA detection .
• Thermal analysis : Perform DSC/TGA to identify melting point shifts or decomposition above 200°C .